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rac-Cubebin rac-Cubebin
Brand Name: Vulcanchem
CAS No.: 1242843-00-0
VCID: VC0154177
InChI: InChI=1S/C20H20O6/c21-20-15(6-13-2-4-17-19(8-13)26-11-24-17)14(9-22-20)5-12-1-3-16-18(7-12)25-10-23-16/h1-4,7-8,14-15,20-21H,5-6,9-11H2/t14-,15+,20?/m0/s1
SMILES: C1C(C(C(O1)O)CC2=CC3=C(C=C2)OCO3)CC4=CC5=C(C=C4)OCO5
Molecular Formula: C20H20O6
Molecular Weight: 356.4 g/mol

rac-Cubebin

CAS No.: 1242843-00-0

Reference Standards

VCID: VC0154177

Molecular Formula: C20H20O6

Molecular Weight: 356.4 g/mol

rac-Cubebin - 1242843-00-0

CAS No. 1242843-00-0
Product Name rac-Cubebin
Molecular Formula C20H20O6
Molecular Weight 356.4 g/mol
IUPAC Name (3R,4R)-3,4-bis(1,3-benzodioxol-5-ylmethyl)oxolan-2-ol
Standard InChI InChI=1S/C20H20O6/c21-20-15(6-13-2-4-17-19(8-13)26-11-24-17)14(9-22-20)5-12-1-3-16-18(7-12)25-10-23-16/h1-4,7-8,14-15,20-21H,5-6,9-11H2/t14-,15+,20?/m0/s1
Standard InChIKey DIYWRNLYKJKHAM-VKWYCSODSA-N
Isomeric SMILES C1[C@@H]([C@H](C(O1)O)CC2=CC3=C(C=C2)OCO3)CC4=CC5=C(C=C4)OCO5
SMILES C1C(C(C(O1)O)CC2=CC3=C(C=C2)OCO3)CC4=CC5=C(C=C4)OCO5
Canonical SMILES C1C(C(C(O1)O)CC2=CC3=C(C=C2)OCO3)CC4=CC5=C(C=C4)OCO5
Synonyms (3R,4R)-3,4-bis(1,3-Benzodioxol-5-ylmethyl)tetrahydro-2-furanol
PubChem Compound 14137603
Last Modified Nov 11 2021
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